Cas no 881675-94-1 (1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-)

1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)- structure
881675-94-1 structure
Product Name:1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-
CAS No:881675-94-1
MF:C12H11NO3S
MW:249.285641908646
CID:1917019
PubChem ID:86232824
Update Time:2025-04-21

1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxaldehyde, 2-methyl-1-(phenylsulfonyl)-
    • DB-217443
    • 2-Methyl-1-(phenylsulfonyl)-1H-pyrrole-3-carbaldehyde
    • ZUENEAMLCFHRCB-UHFFFAOYSA-N
    • 881675-94-1
    • SCHEMBL1156250
    • Inchi: 1S/C12H11NO3S/c1-10-11(9-14)7-8-13(10)17(15,16)12-5-3-2-4-6-12/h2-9H,1H3
    • InChI Key: ZUENEAMLCFHRCB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C=CC(C=O)=C1C)(=O)=O

Computed Properties

  • Exact Mass: 249.04596439Da
  • Monoisotopic Mass: 249.04596439Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.5Ų
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